Cas no 2171616-20-7 (3-bromo-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid)

• Product Name: 3-bromo-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid
• CAS No: 2171616-20-7
• MF: C₂₆H₂₃BrN₂O₅
• MW: 523.375226259232
• CID: 6478536
• PubChem ID: 165560119
• Update Time: 2025-06-11

3-bromo-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid
• 3-bromo-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]benzoic acid
• EN300-1505844
• 2171616-20-7

• Inchi： 1S/C26H23BrN2O5/c1-2-22(24(30)29-23-19(25(31)32)12-7-13-21(23)27)28-26(33)34-14-20-17-10-5-3-8-15(17)16-9-4-6-11-18(16)20/h3-13,20,22H,2,14H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： XLTRJBFEOQXELP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(=O)O)=C1NC(C(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 522.07903g/mol
• Monoisotopic Mass: 522.07903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-bromo-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid

3-Bromo-2-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic Acid (CAS No. 2171616-20-7): A Comprehensive Overview

3-Bromo-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid (CAS No. 2171616-20-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromine substituent, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an amidobenzoic acid moiety. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it an essential tool in the synthesis of complex peptides and proteins. The presence of this group in 3-bromo-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid suggests that it may be a valuable intermediate in the synthesis of bioactive peptides or small molecules with therapeutic potential.

The bromine substituent is another key feature of this compound. Bromine is often used in medicinal chemistry to modulate the physicochemical properties of molecules, such as their lipophilicity and metabolic stability. In the context of drug discovery, brominated compounds can exhibit enhanced binding affinity to specific protein targets, making them attractive candidates for the development of potent and selective inhibitors.

The amidobenzoic acid moiety is a versatile functional group that can participate in various biological interactions. For instance, benzoic acid derivatives have been shown to exhibit anti-inflammatory, antiviral, and anticancer activities. The combination of the amidobenzoic acid group with the other structural elements in 3-bromo-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid may enhance its pharmacological profile, making it a promising candidate for further investigation.

Recent studies have highlighted the potential of compounds with similar structural features in various therapeutic areas. For example, a study published in the Journal of Medicinal Chemistry reported that brominated benzoic acid derivatives exhibited potent inhibitory activity against specific kinases involved in cancer progression. Another study in the European Journal of Medicinal Chemistry demonstrated that Fmoc-protected amino acids were effective precursors for the synthesis of bioactive peptides with neuroprotective properties.

In addition to its potential therapeutic applications, 3-bromo-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid has also been studied for its use as a synthetic intermediate. Its unique structure makes it a valuable building block for the construction of more complex molecules with diverse biological activities. Researchers have utilized this compound as a starting material for the synthesis of novel compounds with improved pharmacokinetic properties and enhanced biological efficacy.

The synthesis of 3-bromo-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid typically involves several steps, including the introduction of the bromine substituent, the formation of the Fmoc protecting group, and the coupling reaction to form the amidobenzoic acid moiety. These synthetic routes are well-documented in the literature and can be optimized to achieve high yields and purity levels.

In terms of safety and handling, it is important to note that while 3-bromo-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid is not classified as a hazardous material, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to minimize exposure risks.

In conclusion, 3-bromo-2-2-{(9H-fluoren-9-yloxycarbonyl)amino}butanamidebenzoic acid (CAS No. 2171616-20-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it a valuable intermediate for the synthesis of bioactive molecules and a promising candidate for further development as a therapeutic agent. Ongoing research continues to explore its full range of applications and optimize its use in various scientific and medical contexts.